Cas no 54970-96-6 (7-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine)

• Product Name: 7-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine
• CAS No: 54970-96-6
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• MDL: MFCD00438465
• CID: 386566
• PubChem ID: 2763968
• Update Time: 2025-05-20

7-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine
• 4-methyl-8-(3-nitrophenyl)-1,7-diazabicyclo[4.3.0]nona-2,4,6,8-tetraene
• 7-methyl-2-(3-nitro-phenyl)-imidazo[1,2-a]pyridine
• HMS2707A20
• methylnitrophenylimidazoapyridine
• AKOS003006264
• 7-Methyl-2-(3-nitrophenyl)midazo[1,2-a]pyridine
• SY229612
• 4T-0606
• Oprea1_151571
• MFCD00438465
• CHEMBL1327682
• DTXSID00377224
• CS-0453510
• J-519311
• 54970-96-6
• MLS000720663
• A870307
• SMR000336411
• FT-0680396
• DB-325626

• MDL： MFCD00438465
• Inchi： 1S/C14H11N3O2/c1-10-5-6-16-9-13(15-14(16)7-10)11-3-2-4-12(8-11)17(18)19/h2-9H,1H3
• InChI Key： ZJQYLKVDBSTLMC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)C1=CN2C=CC(C)=CC2=N1)=O

Computed Properties

• Exact Mass: 253.08500
• Monoisotopic Mass: 253.085127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 3.6

Experimental Properties

• Density: 1.31
• Melting Point: 178-180°C
• Refractive Index: 1.67
• PSA: 63.12000
• LogP: 3.74110

7-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 7-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine

Introduction to 7-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine (CAS No. 54970-96-6)

7-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine (CAS No. 54970-96-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. The unique structural features of 7-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine make it a valuable candidate for the development of novel therapeutic agents.

The molecular structure of 7-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine consists of an imidazopyridine core with a 3-nitrophenyl substituent and a methyl group at the 7-position. The imidazopyridine scaffold is a well-known privileged structure in medicinal chemistry, often associated with potent biological activities. The presence of the 3-nitrophenyl group adds an additional layer of complexity and functionality to the molecule, potentially enhancing its pharmacological profile.

Recent studies have explored the potential therapeutic applications of 7-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that 7-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 7-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine has also been investigated for its analgesic properties. Preclinical studies in animal models have demonstrated that this compound can significantly reduce pain responses to both thermal and mechanical stimuli. These findings indicate that 7-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine may be a promising candidate for the development of new analgesic drugs with fewer side effects compared to existing treatments.

In addition to its anti-inflammatory and analgesic properties, 7-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine has shown neuroprotective effects in various neurological disorders. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis induced by neurotoxins such as amyloid-beta peptides. This neuroprotective activity makes it a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 7-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine have also been studied to understand its behavior in vivo. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. These characteristics are crucial for the development of effective drug formulations that can be administered orally or through other routes.

To further explore the therapeutic potential of 7-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. However, more extensive clinical trials are needed to fully establish the safety and efficacy profile of this compound.

In conclusion, 7-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine (CAS No. 54970-96-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an important role in advancing medical treatments for various diseases.